Cas no 870822-78-9 (5-Chloro-2-(trifluoromethoxy)phenylboronic acid)
870822-78-9 structure
Product Name:5-Chloro-2-(trifluoromethoxy)phenylboronic acid
CAS No:870822-78-9
MF:C7H5BClF3O3
MW:240.372011899948
MDL:MFCD10697424
CID:706736
PubChem ID:53216719
Update Time:2024-12-09
5-Chloro-2-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (5-Chloro-2-(trifluoromethoxy)phenyl)boronic acid
- [5-Chloro-2-(trifluoromethoxy)phenyl]boronic acid
- 5-Chloro-2-(trifluoromethoxy)phenylboronic acid
- Boronic acid,B-[5-chloro-2-(trifluoromethoxy)phenyl]-
- B-[5-Chloro-2-(trifluoromethoxy)phenyl]boronic acid (ACI)
- Boronic acid, [5-chloro-2-(trifluoromethoxy)phenyl]- (9CI)
- MFCD10697424
- (5-Chloro-2-(trifluoromethoxy)phenyl)boronicacid
- AB59575
- Boronic acid, [5-chloro-2-(trifluoromethoxy)phenyl]-
- BS-24101
- AKOS015850392
- 5-Chloro-2-(trifluoromethoxy)phenylboronicacid
- 5-chloro-2-trifluoromethoxyphenylboronic acid
- DTXSID20681870
- SCHEMBL265147
- EN300-262222
- A51156
- 870822-78-9
- Z1509487073
- DB-013593
-
- MDL: MFCD10697424
- Inchi: 1S/C7H5BClF3O3/c9-4-1-2-6(15-7(10,11)12)5(3-4)8(13)14/h1-3,13-14H
- InChI Key: UCZWBMQPOWTYNS-UHFFFAOYSA-N
- SMILES: FC(OC1C(B(O)O)=CC(Cl)=CC=1)(F)F
Computed Properties
- Exact Mass: 239.99700
- Monoisotopic Mass: 239.997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7A^2
Experimental Properties
- PSA: 49.69000
- LogP: 0.91840
5-Chloro-2-(trifluoromethoxy)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228732-1g |
5-Chloro-2-(trifluoromethoxy)phenyl)boronic acid |
870822-78-9 | 95% | 1g |
£300.00 | 2022-02-28 | |
| Fluorochem | 228732-5g |
5-Chloro-2-(trifluoromethoxy)phenyl)boronic acid |
870822-78-9 | 95% | 5g |
£750.00 | 2022-02-28 | |
| Alichem | A242000182-250mg |
5-Chloro-2-(trifluoromethoxy)phenylboronic acid |
870822-78-9 | 98% | 250mg |
$686.80 | 2023-08-31 | |
| Alichem | A242000182-500mg |
5-Chloro-2-(trifluoromethoxy)phenylboronic acid |
870822-78-9 | 98% | 500mg |
$980.00 | 2023-08-31 | |
| Alichem | A242000182-1g |
5-Chloro-2-(trifluoromethoxy)phenylboronic acid |
870822-78-9 | 98% | 1g |
$1802.95 | 2023-08-31 | |
| Chemenu | CM137241-1g |
(5-Chloro-2-(trifluoromethoxy)phenyl)boronic acid |
870822-78-9 | 95+% | 1g |
$248 | 2021-08-05 | |
| Chemenu | CM137241-5g |
(5-Chloro-2-(trifluoromethoxy)phenyl)boronic acid |
870822-78-9 | 95+% | 5g |
$622 | 2021-08-05 | |
| Chemenu | CM137241-1g |
(5-Chloro-2-(trifluoromethoxy)phenyl)boronic acid |
870822-78-9 | 95%+ | 1g |
$190 | 2023-01-09 | |
| Chemenu | CM137241-5g |
(5-Chloro-2-(trifluoromethoxy)phenyl)boronic acid |
870822-78-9 | 95%+ | 5g |
$570 | 2023-01-09 | |
| abcr | AB272280-1 g |
5-Chloro-2-(trifluoromethoxy)phenylboronic acid, 96%; . |
870822-78-9 | 96% | 1g |
€322.50 | 2023-04-26 |
5-Chloro-2-(trifluoromethoxy)phenylboronic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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